Cas no 469-61-4 ((-)-Cedrene)

• Product Name: (-)-Cedrene
• CAS No: 469-61-4
• MF: C₁₅H₂₄
• MW: 204.351064682007
• MDL: MFCD00063003
• CID: 37607
• PubChem ID: 57647964
• Update Time: 2025-06-06

(-)-Cedrene Chemical and Physical Properties

Names and Identifiers

• alpha-Cedrene
• (1S,2R,5S)-2,6,6,8-Tetramethyltricyclo[5.3.1.01.5]undec-8-ene
• (-)-α-Cedrene
• CEDRENE, (-)-alpha-(AS)
• (-)-α-Cedrene500µg
• (?)-α-Cedrene
• A-CEDRENE WITH GC
• Cedr-8-ene
• CEDREN
• CEDRENE
• (-)-ALPHA-CEDRENE
• (-)-Cedrene
• α-cedrene
• 1,7-di-epi-alpha-Cedrene
• 1,7-di-epi-.alpha.-Cedrene
• IRAQOCYXUMOFCW-UKTARXLSSA-N
• (1R,2R,5S,7S)-2,6,6,8-Tetramethyltricyclo[5.3.1.01,5]undec-8-ene
• (1S,2R,5S,7S)-2,6,6,8-tetramethyltricyclo[5.3.1.0(1,5)]undec-8-ene
• alpha-Funebrene
• C09630
• [3R-(3alpha,3abeta,7beta,8aalpha)]-2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene

• MDL： MFCD00063003
• Inchi： 1S/C15H24/c1-10-7-8-15-9-12(10)14(3,4)13(15)6-5-11(15)2/h7,11-13H,5-6,8-9H2,1-4H3/t11-,12?,13+,15?/m1/s1
• InChI Key： IRAQOCYXUMOFCW-UQJCBBSYSA-N
• SMILES： C123CC=C(C)C(C1)C(C)(C)[C@@H]2CC[C@H]3C

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellowish viscous liquid with woody aroma.
• Density: 0.932 g/mL at 20 °C(lit.)
• Melting Point: 261-262°C
• Boiling Point: 261-262 °C(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.498
• PSA: 0.00000
• LogP: 4.41500
• Specific Rotation: -88 º(c=10%, EtOH)
• Optical Activity: [α]20/D −88±1°, c = 10% in ethanol
• Color/Form: 2000 μg/mL in methanol
• Solubility: Insoluble in water, soluble in organic solvents such as ethanol.

(-)-Cedrene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H400
• Warning Statement： P273-P280-P305+P351+P338-P337+P313-P391
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/38-50
• Safety Instruction： S26; S60; S61
• RTECS：PB7725000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/38
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids